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Compound of Interest

Compound Name: (+)-Galbacin

Cat. No.: B1201550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Galbacin is a naturally occurring lignan, a class of polyphenolic compounds known for their

diverse biological activities. Found in various plant species, it has attracted interest within the

scientific community for its potential therapeutic applications, including antimicrobial, anti-

inflammatory, and anticancer properties. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and known biological activities

of (+)-Galbacin, supplemented with relevant experimental details and pathway visualizations to

support further research and development efforts.

Chemical Structure and Properties
(+)-Galbacin is a tetrahydrofuran lignan characterized by a central five-membered oxygen-

containing ring flanked by two 1,3-benzodioxole moieties.
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Property Value Source

IUPAC Name

5-[(2S,3S,4S,5S)-5-(1,3-
benzodioxol-5-yl)-3,4-
dimethyloxolan-2-yl]-1,3-
benzodioxole
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| CAS Number | 528-64-3 |[1][2] |

Physicochemical Properties

A comprehensive summary of the known and computed physicochemical properties of (+)-
Galbacin is presented below. It is important to note that experimentally determined data for

properties such as melting point and solubility are not widely available in the literature; the

majority of the following data is based on computational models.

Property Value Source

Molecular Formula C₂₀H₂₀O₅ [1][2]

Molecular Weight 340.38 g/mol [2]

Exact Mass 340.13107373 Da [1]

XLogP3 4.1 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
5 [1]

Rotatable Bond Count 2 [1]

Topological Polar Surface Area 46.2 Å² [1]
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Biological Activities and Mechanism of Action
While research specifically focused on (+)-Galbacin is somewhat limited, the available

information suggests a range of biological activities. It is reported to possess antimicrobial, anti-

inflammatory, and potential anticancer properties.[2] The biological functions of lignans are

often attributed to their antioxidant and enzyme-inhibiting capabilities.

At present, specific signaling pathways directly modulated by (+)-Galbacin have not been

extensively elucidated in the scientific literature. Further research is required to determine the

precise molecular targets and mechanisms of action.

Experimental Protocols
Detailed experimental protocols for the synthesis or biological evaluation of (+)-Galbacin are

not readily available in published literature. However, standard methodologies for assessing the

biological activities of natural products can be adapted for (+)-Galbacin. An example of a

common protocol for evaluating cytotoxicity is the MTT assay.

Example Protocol: MTT Assay for Cytotoxicity
Screening
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell metabolic activity, which can be an indicator of cell viability and

proliferation.[3]

Workflow for a Generic MTT Assay

Caption: A generalized workflow for determining the cytotoxicity of a compound using the MTT

assay.

Methodology:

Cell Seeding: Plate cells (e.g., a cancer cell line) in a 96-well plate at a predetermined

density and allow them to adhere overnight.[3]

Compound Treatment: Treat the cells with various concentrations of (+)-Galbacin. Include

appropriate controls (e.g., untreated cells and vehicle control).[3]
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Incubation: Incubate the plates for a desired period (e.g., 24, 48, or 72 hours).[3]

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[3]

Solubilization: Remove the media and add a solubilizing agent, such as dimethyl sulfoxide

(DMSO), to dissolve the formazan crystals.[3]

Absorbance Measurement: Measure the absorbance of the solution at a wavelength of

approximately 570 nm using a microplate reader.[3]

Data Analysis: Calculate the percentage of cell viability relative to the control and determine

the half-maximal inhibitory concentration (IC50) value.[3]

Conclusion
(+)-Galbacin is a lignan with potential biological activities that warrant further investigation.

This guide provides the foundational chemical and physical data available to date. A significant

gap exists in the literature regarding experimentally determined properties, specific

mechanisms of action, and detailed biological and synthetic protocols. Future research should

focus on elucidating the specific signaling pathways affected by (+)-Galbacin and on

conducting comprehensive studies to confirm its therapeutic potential. The provided example of

an MTT assay protocol can serve as a starting point for in vitro cytotoxicity studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to (+)-Galbacin: Chemical
Structure, Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1201550#galbacin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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